Cas no 38704-36-8 (dihydroabikoviromycin)

• Product Name: dihydroabikoviromycin
• CAS No: 38704-36-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 923867
• PubChem ID: 6440996
• Update Time: 2025-04-19

dihydroabikoviromycin Chemical and Physical Properties

Names and Identifiers

• dihydroabikoviromycin
• 38704-36-8
• SF-973C
• 7-Ethylidene-1a alpha,2,3,7-tetrahydrocyclopent(b)oxireno(c)piperiidine
• 7-Ethylidenecyclopent(b)oxireno(c)pyridine hexahydro deriv.
• Cyclopent(b)oxireno(c)pyridine, 7-ethylidene-, hexahydro deriv.

• Inchi： 1S/C10H13NO/c1-2-7-3-4-8-10(7)9(12-10)5-6-11-8/h2-4,8-9,11H,5-6H2,1H3/b7-2-
• InChI Key： XFDNFSFFQFVZGJ-UQCOIBPSSA-N
• SMILES： O1C2CCNC3C=C/C(=C/C)/C123

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.6Ų

Experimental Properties

• Density: 1.0508 (rough estimate)
• Boiling Point: 290.31°C (rough estimate)
• Refractive Index: 1.5400 (estimate)
• PSA: 24.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxypiperidines